2-(benzo[d][1,3]dioxol-5-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H21F3N4O3/c1-12-24-17(20(21,22)23)10-18(25-12)27-6-4-14(5-7-27)26-19(28)9-13-2-3-15-16(8-13)30-11-29-15/h2-3,8,10,14H,4-7,9,11H2,1H3,(H,26,28)
• InChI Key: HHRPOGHDCWGDSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)CC3=CC4=C(C=C3)OCO4)C(F)(F)F
• Molecular Formula: C20H21F3N4O3
• Molecular Weight: 422.4 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C12H15NO2. It contains a benzodioxol group, a pyrimidin group, and a piperidin group, all of which are common structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several cyclic structures and a variety of functional groups. The benzodioxol group consists of a benzene ring fused to a 1,3-dioxolane ring. The pyrimidin group is a six-membered ring with two nitrogen atoms. The piperidin group is a six-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of various functional groups. For example, its solubility would depend on the balance of hydrophobic and hydrophilic groups in its structure. Its melting and boiling points would depend on factors such as the strength of intermolecular forces.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could interact with biological systems in a variety of ways, depending on its specific chemical properties and the context in which it’s used.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper disposal methods.

Future Directions

The future directions for research on this compound could potentially include further studies of its synthesis, reactivity, and potential applications. For example, it could be interesting to explore its potential uses in fields such as medicinal chemistry or materials science.